Cas no 71091-93-5 (3-Desethenyl-3-methyl Cefdinir)

• Product Name: 3-Desethenyl-3-methyl Cefdinir
• CAS No: 71091-93-5
• MF: C₁₃H₁₃N₅O₅S₂
• MW: 383.402819395065
• CID: 1005051
• PubChem ID: 15080822
• Update Time: 2025-04-20

3-Desethenyl-3-methyl Cefdinir Chemical and Physical Properties

Names and Identifiers

• 3-Methyl cefdinir
• (6R,7R)-7-[[(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-hydroxyiminoacetyl]amino]-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• 3-Desethenyl-3-methyl Cefdinir
• CEFDINIR IMPURITY 1
• Cefdinir CP impurity G
• 5-THIA-1-AZABICYCLO(4.2.0)OCT-2-ENE-2-CARBOXYLIC ACID, 7-(((2-AMINO-4-THIAZOLYL)(HYDROXYIMINO)ACETYL)AMINO)-3-METHYL-8-OXO-, (6R-(6.ALPHA.,7.BETA.(Z)))-
• SCHEMBL5487622
• 5-Thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid, 7-(((2Z)-2-(2-amino-4-thiazolyl)-2-(hydroxyimino)acetyl)amino)-3-methyl-8-oxo-, (6R,7R)-
• Cefdinir Impurity 1 (Impurity G)
• 5-Thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid, 7-(((2-amino-4-thiazolyl)(hydroxyimino)acetyl)amino)-3-methyl-8-oxo-, (6R-(6alpha,7beta(Z)))-
• 71091-93-5
• Cefdinir impurity C
• UNII-G9Y9M0S93M
• G9Y9M0S93M
• (6R ,7R )-7-((Z )-2-(2-Aminothiazol-4-yl)-2-(hydroxyimino)acetamido)-3-methyl-8-oxo-5-thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid

• Inchi： 1S/C13H13N5O5S2/c1-4-2-24-11-7(10(20)18(11)8(4)12(21)22)16-9(19)6(17-23)5-3-25-13(14)15-5/h3,7,11,23H,2H2,1H3,(H2,14,15)(H,16,19)(H,21,22)/b17-6-/t7-,11-/m1/s1
• InChI Key： FMPXXFJEIVCXCL-ODXWQDPNSA-N
• SMILES： S1CC(C)=C(C(=O)O)N2C([C@H]([C@@H]12)NC(/C(/C1=CSC(N)=N1)=N\O)=O)=O

Computed Properties

• Exact Mass: 383.03581088g/mol
• Monoisotopic Mass: 383.03581088g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 696
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 212Ų

Experimental Properties

• Density: 2.0±0.1 g/cm3
• Melting Point: NA
• Boiling Point: NA

3-Desethenyl-3-methyl Cefdinir Security Information

• Hazard Statement： CAUTION: May irritate eyes, skin
• Safety Instruction： CAUT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Beta lactams Cephems